![molecular formula C9H12O3 B6175113 rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid CAS No. 2648861-30-5](/img/no-structure.png)
rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid
Overview
Description
Rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid, also known as R-BCA, is a bicyclic dicarboxylic acid that has been widely studied for its potential applications in various fields, including synthetic chemistry, drug delivery, and biochemistry. The use of this compound has been demonstrated in the synthesis of various drugs, small molecules, and biomaterials, as well as in the development of new methods for drug delivery. Furthermore, R-BCA has been shown to have numerous biochemical and physiological effects, which have been studied in both laboratory and clinical settings.
Scientific Research Applications
Rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid has been studied extensively in the field of synthetic chemistry, as it has been used in the synthesis of various drugs, small molecules, and biomaterials. Additionally, this compound has been studied for its potential applications in drug delivery, as it has been shown to be able to bind to various drugs and small molecules, allowing for the controlled release of these compounds. Furthermore, this compound has been studied for its potential applications in biochemistry, as it has been shown to have numerous biochemical and physiological effects.
Mechanism of Action
The mechanism of action of rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid is not completely understood, but it is believed to involve the binding of the compound to various proteins and enzymes, as well as the inhibition of certain biochemical pathways. Additionally, this compound has been shown to have the ability to interact with various drugs and small molecules, allowing for the controlled release of these compounds.
Biochemical and Physiological Effects
This compound has been studied extensively in both laboratory and clinical settings, and has been shown to have numerous biochemical and physiological effects. These effects include the inhibition of certain biochemical pathways, the binding of various drugs and small molecules, and the modulation of various physiological processes. Additionally, this compound has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid in laboratory experiments has several advantages, including its relatively simple synthesis method and its ability to bind to various drugs and small molecules, allowing for the controlled release of these compounds. Additionally, this compound has been shown to have numerous biochemical and physiological effects, which can be studied in laboratory settings. However, there are also some limitations to the use of this compound in laboratory experiments, including its potential toxicity and the need for specialized equipment for its synthesis.
Future Directions
There are numerous potential future directions for the use of rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid, including its potential applications in drug delivery, biochemistry, and synthetic chemistry. Additionally, this compound could be studied further for its potential use as an anti-inflammatory, anti-oxidant, and anti-cancer agent. Additionally, further research could be conducted on the mechanism of action of this compound and its potential toxicity. Finally, the synthesis method of this compound could be optimized to make it more efficient and cost-effective.
Synthesis Methods
Rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid can be synthesized using a variety of methods, including the condensation of cyclohexanecarboxylic acid and cyclohexanecarboxylic anhydride, the condensation of cyclohexanecarboxylic acid and ethylenediamine, and the condensation of cyclohexanecarboxylic acid and dichloroacetic acid. These methods are relatively simple and can be performed in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R,5S)-6-oxobicyclo[3.2.1]octane-3-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further transformed into the final product through a series of reactions.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Acetic acid", "Sodium borohydride", "Acetic anhydride", "Sodium acetate", "Sulfuric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of sodium hydroxide to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is hydrolyzed with hydrochloric acid to form the corresponding diacid.", "Step 3: The diacid is decarboxylated with sodium bicarbonate to form the corresponding ketone.", "Step 4: The ketone is reduced with sodium borohydride to form the corresponding alcohol.", "Step 5: The alcohol is acetylated with acetic anhydride in the presence of sodium acetate to form the corresponding acetate.", "Step 6: The acetate is hydrolyzed with sulfuric acid to form the corresponding carboxylic acid.", "Step 7: The carboxylic acid is purified by recrystallization from ethyl acetate/methanol and dried to obtain the final product." ] } | |
CAS RN |
2648861-30-5 |
Molecular Formula |
C9H12O3 |
Molecular Weight |
168.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
